![molecular formula C7H11BrO B2572432 rac-(1R,2S,4S)-2-(Bromomethyl)-7-oxabicyclo[2.2.1]heptane CAS No. 1864003-02-0](/img/structure/B2572432.png)
rac-(1R,2S,4S)-2-(Bromomethyl)-7-oxabicyclo[2.2.1]heptane
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Description
Bicyclic compounds like “rac-(1R,2S,4S)-2-(Bromomethyl)-7-oxabicyclo[2.2.1]heptane” are a class of organic compounds that contain two fused rings in their structure . The “oxa” prefix indicates the presence of an oxygen atom in the ring structure .
Molecular Structure Analysis
The molecular structure of a compound like “rac-(1R,2S,4S)-2-(Bromomethyl)-7-oxabicyclo[2.2.1]heptane” would be characterized by two fused rings, one of which contains an oxygen atom . The “rac-” prefix indicates that the compound is a racemic mixture, meaning it contains equal amounts of left- and right-handed enantiomers .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure . Without specific information, it’s difficult to provide an analysis of the properties of “rac-(1R,2S,4S)-2-(Bromomethyl)-7-oxabicyclo[2.2.1]heptane”.Scientific Research Applications
Photodynamic Therapy (PDT) Agents
Photodynamic therapy is a promising approach for treating cancer and other diseases. Recent research has focused on developing heavy-atom-free photosensitizers, and thionated organic compounds have emerged as potential candidates . Thionated nucleobase derivatives, including our compound of interest, can act as “one-two punch” photodynamic agents. Upon metabolization into DNA and exposure to activating light, they become “Trojan horses.” Their incorporation into cellular DNA enhances selectivity and photodynamic efficacy against highly proliferating skin cancer tumor cells. Notably, these agents allow the use of low irradiation doses, even in the absence of molecular oxygen.
Recycled Aggregate Concrete (RAC) Structures
While not directly related to the compound’s chemical properties, it’s interesting to note that the acronym “RAC” also stands for “Recycled Aggregate Concrete.” The world’s first book on RAC structures provides insights into using recycled aggregates in concrete construction . Although not specific to our compound, this field highlights sustainable materials and their applications in civil engineering.
Spiroindolines via Three-Component Reactions
In organic synthesis, spiroindolines are valuable building blocks. Researchers have developed a convenient synthesis of triphenylphosphanylidene spiro[cyclopentane-1,3’-indolines] and spiro[cyclopent2ene-1,3’-indolines] via three-component reactions . While this application doesn’t directly involve our compound, it showcases the versatility of spiroindolines in constructing complex molecules.
properties
IUPAC Name |
(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BrO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-4H2/t5-,6+,7-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHZMGDQVYYPBQQ-DSYKOEDSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC1O2)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2[C@H](C[C@H]1O2)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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